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Compound of Interest

Compound Name: Chlorodifluoroacetyl! chloride

Cat. No.: B1329302

An In-Depth Technical Guide to Chlorodifluoroacetyl Chloride (CAS 354-24-5). Properties,
Hazards, and Safe Handling for Research Applications

Executive Summary

Chlorodifluoroacetyl chloride (CAS 354-24-5) is a highly reactive, corrosive, and volatile
liquid chemical intermediate. With a molecular formula of C2CI2F20, it serves as a specialized
reagent in the synthesis of advanced pharmaceutical and agrochemical compounds.[1][2] Its
utility is derived from the chlorodifluoroacetyl moiety it introduces into target molecules.
However, its high reactivity, particularly with nucleophiles such as water, is the source of its
significant hazards. The compound is classified as Skin Corrosion Category 1B, causing severe
skin burns and eye damage.[3][4] This guide provides a comprehensive overview of its
physicochemical properties, detailed hazard analysis, and essential protocols for safe handling,
emergency response, and use in a research and development setting.

Chemical Identity and Physicochemical Properties

Chlorodifluoroacetyl chloride is a colorless, volatile liquid characterized by a low boiling point
and a pungent odor.[3][5] Its high volatility at ambient temperatures contributes significantly to
the risk of inhalation exposure.

Table 1: Physicochemical Properties of Chlorodifluoroacetyl Chloride
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Property Value Source(s)

CAS Number 354-24-5 [11[31[6]
2-chloro-2,2-difluoroacetyl

IUPAC Name _ [61[7]
chloride

Acetyl chloride, chlorodifluoro-;
Synonyms . : [11[41[7]
Difluorochloroacetyl chloride

Molecular Formula C2CI2F20 [1][6]

Molecular Weight 148.92 g/mol [1][5]

Colorless volatile liquid with a
Appearance [5]
pungent smell

Boiling Point ~20-34°C [11051[7]
Melting Point 20 °C [51[7]
Density ~1.612 g/cm3 [11[5]

Applications in Chemical Synthesis

The primary utility of chlorodifluoroacetyl chloride is as a reactive intermediate in organic
synthesis. It is used in the preparation of various derivatives for applications in medicine and
the development of pesticides.[1][2] As an acyl chloride, it readily participates in reactions with
a wide range of nucleophiles (alcohols, amines, etc.) to introduce the chlorodifluoroacetyl
group, a valuable building block for creating complex fluorinated molecules.

Comprehensive Hazard Analysis

The hazards associated with chlorodifluoroacetyl chloride are a direct consequence of its
chemical reactivity. It is classified as a corrosive substance that requires stringent handling
protocols.

GHS Classification and Mechanism of Corrosivity

The compound is universally classified under the Globally Harmonized System (GHS) as
causing severe skin and eye damage.[3]
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e Pictogram: GHSO05 (Corrosion)
» Signal Word: Danger
e Primary Hazard Statement: H314 - Causes severe skin burns and eye damage.[1][3][4]

o Other Potential Hazard Statements: H332 - Harmful if inhaled; H335 - May cause respiratory
irritation.[4]

Causality of Corrosivity: The severe corrosive action of chlorodifluoroacetyl chloride stems
from its vigorous reaction with water. Upon contact with moisture, such as on skin, in the eyes,
or within the respiratory tract, it rapidly hydrolyzes to form hydrochloric acid (HCI) and
chlorodifluoroacetic acid. These byproducts are strong acids that cause immediate and severe
chemical burns to biological tissue.

Caption: Relationship between chemical reactivity and primary hazard.

Routes of Exposure and First Aid

« Inhalation: Harmful if inhaled, causing irritation to the respiratory system.[2][4] High
concentrations of vapor can lead to severe respiratory damage.

o First Aid: Immediately remove the person to fresh air and keep them comfortable for
breathing. If breathing is difficult or stops, provide artificial respiration. Seek immediate
medical attention.[3]

o Skin Contact: Causes severe, progressive burns and blistering.[3]

o First Aid: Immediately take off all contaminated clothing. Drench the affected skin with
running water for at least 15-20 minutes. Seek immediate medical attention.[3]

o Eye Contact: Causes severe eye damage, potentially leading to permanent vision loss.

o First Aid: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately transfer to a hospital for specialist
examination.[3]

 Ingestion: Causes severe burns to the mouth, throat, and stomach.
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o First Aid: Rinse mouth with water. Do NOT induce vomiting. Give a cup of water to drink.
Seek immediate medical attention.[3]

Hazardous Decomposition

When involved in a fire or exposed to high heat, chlorodifluoroacetyl chloride can
decompose to produce highly toxic and corrosive fumes, including:

e Hydrogen Chloride (HCI)[3]
e Hydrogen Fluoride (HF)[3]
e Carbon Monoxide (CO) and Carbon Dioxide (CO2)[3]

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective clothing.

[3]

Protocols for Safe Handling and Emergency
Response

Due to the significant hazards, all work with chlorodifluoroacetyl chloride must be conducted
with strict adherence to safety protocols.

Step-by-Step Protocol for Safe Laboratory Handling

e Preparation and Engineering Controls:

o All handling operations (opening, aliquoting, reacting) MUST be performed inside a
certified chemical fume hood with sufficient ventilation.[3]

o Ensure an emergency eye wash station and safety shower are immediately accessible
and tested.

o Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting chemical safety goggles and a face shield.[3]
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o Hand Protection: Wear impermeable gloves (e.g., butyl rubber or a suitable laminate).
Check glove manufacturer data for breakthrough times.

o Skin Protection: Wear a chemically resistant lab coat and appropriate protective clothing to
prevent any possibility of skin contact.[3]

o Respiratory Protection: For emergency situations or where ventilation is inadequate, a
self-contained breathing apparatus must be used.[3]

e Chemical Transfer and Use:
o Before use, visually inspect the container for any damage.

o Use only glass or other compatible, dry apparatus. The presence of moisture will cause a
pressure build-up due to HCI gas evolution.

o Slowly add the reagent to the reaction mixture. Be prepared for an exothermic reaction.
e Waste Disposal and Decontamination:
o Never pour waste down the drain.

o Slowly and carefully add excess chlorodifluoroacetyl chloride to a stirred, cooled
neutralizing agent (e.g., sodium bicarbonate solution) in a fume hood.

o All contaminated materials (gloves, pipette tips, etc.) must be collected in a labeled,
sealed container for hazardous waste disposal.

o Decontaminate all glassware and work surfaces after use.

Emergency Spill Response Workflow

A spill of chlorodifluoroacetyl chloride constitutes a serious emergency. Only trained
personnel with appropriate PPE should respond.
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SPILL DETECTED

Alert personnel &
Evacuate immediate area

l

Ensure ventilation is active
(Fume Hood)

l

Don full PPE:
SCBA, Chemical Suit,
Impermeable Gloves

Contain the spill with
dry absorbent material
(e.g., sand, vermiculite)

Carefully collect absorbed material
into a labeled, sealed
hazardous waste container

Decontaminate the area with a
neutralizing solution
(e.g., sodium bicarbonate)

Package waste for disposal

Area safe for re-entry

Click to download full resolution via product page

Caption: Workflow for responding to a chlorodifluoroacetyl chloride spill.
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Storage and Incompatibility

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials.[2] Keep
containers tightly closed to prevent moisture entry.

¢ Incompatible Materials: Avoid contact with:

[¢]

Strong oxidizing agents[3]

[¢]

Strong acids[3]

o

Water and moisture (causes violent reaction and decomposition)

o

Alkali metals and strong bases|[8]

Conclusion

Chlorodifluoroacetyl chloride (CAS 354-24-5) is a valuable but highly hazardous chemical
reagent. Its utility in synthesizing complex fluorinated compounds for research is offset by its
severe corrosivity, which is driven by its rapid hydrolysis to form strong acids. Professionals in
research, drug development, and other scientific fields must approach this compound with a
thorough understanding of its reactivity and a commitment to rigorous safety protocols. The
implementation of appropriate engineering controls, mandatory personal protective equipment,
and well-rehearsed emergency procedures are not merely recommendations but absolute
requirements for its safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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